Cas no 3920-41-0 (1,5-Dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1,5-Dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid
• CAS No: 3920-41-0
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD02090881
• CID: 1074048
• PubChem ID: 1229760
• Update Time: 2025-10-28

1,5-Dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid
• 4-nitro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid
• MFCD02090881
• AKOS000304101
• G45833
• 1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxylicacid
• SCHEMBL5273884
• EN300-83504
• AK-968/41040813
• CS-0217729
• 1,5-Dimethyl-4-nitro-pyrazole-3-carboxylic acid
• BBL039415
• 1,5-Dimethyl-4-nitro-1 H -pyrazole-3-carboxylic acid
• 1,5-dimethyl-4-nitropyrazole-3-carboxylic acid
• 1,5-dimethyl-4-nitro-1 h-pyrazole-3-carboxylic acid
• STK315879
• 3920-41-0

• MDL： MFCD02090881
• Inchi： 1S/C6H7N3O4/c1-3-5(9(12)13)4(6(10)11)7-8(3)2/h1-2H3,(H,10,11)
• InChI Key： MPGVPPJLEAXGNP-UHFFFAOYSA-N
• SMILES： OC(C1C(=C(C)N(C)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 185.04365571g/mol
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 379.4±42.0 °C at 760 mmHg
• Flash Point: 183.3±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,5-Dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,5-Dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid

1,5-Dimethyl-4-nitro-1H-pyrazole-3-carboxylic Acid (CAS No: 3920-41-0)

1,5-Dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid, also known by its CAS number 3920-41-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The molecule features a pyrazole ring with substituents at positions 1, 4, and 5, including methyl groups and a nitro group, which contribute to its distinct chemical behavior.

The synthesis of 1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, often starting from simpler precursors like aldehydes or ketones. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research and industrial applications. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing insights into its molecular geometry and intermolecular interactions.

One of the key areas of research on this compound is its chemical reactivity. The presence of electron-withdrawing groups like the nitro group at position 4 significantly influences the electronic properties of the pyrazole ring. This makes the compound highly reactive towards nucleophilic and electrophilic attacks, which is exploited in various chemical transformations. For instance, recent studies have demonstrated its utility as a precursor for synthesizing heterocyclic compounds with potential pharmacological activities.

In terms of applications, 1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid has shown promise in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its carboxylic acid group facilitates metal coordination, enabling the construction of porous materials with high surface areas. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Moreover, the compound has been investigated for its role in medicinal chemistry. The pyrazole moiety is known for its bioactivity, and modifications to this structure can lead to compounds with anti-inflammatory, anticancerous, or antimicrobial properties. Recent studies have explored the effects of substituent variations on the compound's pharmacokinetic properties, paving the way for its use in drug design.

The environmental impact of 1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid has also been a topic of interest. Researchers have examined its biodegradability and toxicity under various conditions to assess its safety for industrial use. These studies are crucial for ensuring that the compound can be handled responsibly without posing risks to ecosystems or human health.

In conclusion, 1,5-dimethyl-4-nitro-1H-pyrazole-3-carboxylic acid (CAS No: 3920-41-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.